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Compound of Interest

Compound Name:
2,4-Dichloropyridine-3-

sulfonamide

Cat. No.: B13295245

Get Quote

Molecular Architecture & Electronic Profile[1]
The 2,4-dichloropyridine-3-sulfonamide scaffold represents a highly functionalized pyridine

core. Its utility in drug discovery stems from the unique electronic interplay between the

electron-deficient pyridine ring, the inductive withdrawal of the chlorine atoms, and the

steric/electronic influence of the sulfonamide group.[1]
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Property Value / Description

IUPAC Name 2,4-Dichloropyridine-3-sulfonamide

CAS Number 1773488-10-0

Molecular Formula

Molecular Weight 227.07 g/mol

Precursor CAS
733047-84-2 (2,4-Dichloropyridine-3-sulfonyl

chloride)

H-Bond Donors
1 (Sulfonamide

)

H-Bond Acceptors 4 (Pyridine N, Sulfonyl O, Sulfonamide N)

Topological PSA ~68 Å²

Electronic Environment & Hybridization
Pyridine Ring: The nitrogen atom (

hybridized) withdraws electron density from the ring, making the carbons electron-deficient (

-deficient).[1]

C2 & C4 Positions: These carbons are severely electron-depleted due to the combined

inductive effect (

) of the chlorine atoms and the resonance withdrawal of the pyridine nitrogen.[1] This makes
them prime targets for Nucleophilic Aromatic Substitution (

).[2]

C3 Sulfonamide: The sulfonyl group (

) is a strong electron-withdrawing group (EWG).[1] Its placement at C3 creates a "push-pull"
electronic tension that significantly acidifies the
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protons and activates the adjacent C2 and C4 positions further than in the parent 2,4-
dichloropyridine.[1]

Synthesis & Production Logic
Reliable synthesis of this scaffold typically avoids direct chlorosulfonation of 2,4-

dichloropyridine due to the deactivated nature of the ring. Instead, directed ortho-metallation or

oxidative chlorination of thiols is preferred to ensure regiocontrol.

Primary Synthetic Route (Directed Lithiation Strategy)
The most robust route leverages the directing power of the halogens to install the sulfur moiety

at C3.[1]

Lithiation: 2,4-Dichloropyridine is treated with LDA at -78°C. The C3 proton is the most acidic

due to the flanking chlorine atoms (ortho-effect).[1]

Sulfinylation: Quenching the lithiated species with

gas yields the lithium sulfinate.

Chlorination: Treatment with NCS (N-chlorosuccinimide) or

converts the sulfinate to the sulfonyl chloride.[1]

Amination: Reaction with aqueous ammonia or liquid ammonia yields the target sulfonamide.

Visualization of Synthesis Pathway[1][3]
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Figure 1: Strategic synthesis via directed ortho-metallation (DoM) to ensure C3 regioselectivity.

Reactivity Profile: The Core of Drug Design[1]
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For researchers, the value of 2,4-dichloropyridine-3-sulfonamide lies in its differential

regioselectivity.[1] The two chlorine atoms are not equivalent.[1] Understanding which chlorine

is displaced first is critical for designing sequential substitution protocols.[1]

Regioselectivity Rules ( )
C4-Chlorine (Para-like): Generally the most reactive site.[1] The intermediate Meisenheimer

complex formed by attack at C4 is stabilized by resonance delocalization of the negative

charge onto the pyridine nitrogen.

C2-Chlorine (Ortho-like): Typically less reactive than C4 in standard

conditions, despite being adjacent to the nitrogen.[1] However, the presence of the bulky,
electron-withdrawing sulfonamide at C3 can sterically hinder attack at C2 and C4, but
electronic activation usually favors C4 displacement first.

C3-Sulfonamide Effect: The sulfonamide group is a meta-director for electrophilic substitution

but an activator for nucleophilic substitution.[1] It makes the C2 and C4 carbons significantly

more electrophilic than in non-sulfonated pyridines.[1]

Experimental Protocol: Regioselective Displacement
To selectively functionalize C4 with an amine (R-NH2):

Solvent: Use a polar aprotic solvent (DMF or DMSO) to enhance nucleophilicity.

Base: Mild base (DIPEA or

).

Temperature: Control is vital.

0°C - RT: Favors kinetic product (C4 substitution).

Elevated Temps (>80°C): May lead to bis-substitution (C2 and C4).[1]

Reactivity Logic Diagram
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Figure 2: Regioselectivity map for Nucleophilic Aromatic Substitution (

).[1] C4 is the primary electrophilic site.[1]

Medicinal Chemistry Applications
This scaffold is a "privileged structure" in the design of:

Kinase Inhibitors: The pyridine nitrogen and sulfonamide oxygens/nitrogens provide critical

hydrogen bonding points for the ATP-binding pocket of kinases (e.g., PI3K, mTOR).

Diuretics & Carbonic Anhydrase Inhibitors: The primary sulfonamide moiety (

) is a classic pharmacophore for zinc-binding in carbonic anhydrase enzymes.[1]

Antibacterials: Sulfonamides mimic PABA, inhibiting dihydropteroate synthase. The

chloropyridine core modifies lipophilicity and metabolic stability compared to traditional

benzene-sulfonamides.[1]

Safety & Handling (MSDS Highlights)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).[3][4]
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Handling: The sulfonyl chloride precursor is moisture-sensitive and lachrymatory.[1] The

sulfonamide is stable but should be handled with standard PPE.

Storage: Store under inert atmosphere (Argon/Nitrogen) if possible, though the sulfonamide

is generally air-stable.[1] Keep cool and dry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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